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Introduction

Apocynoside | is a naturally occurring ionone glucoside that was first isolated in 2001. It
belongs to the broader class of apocarotenoids, which are enzymatic cleavage products of
carotenoids. This technical guide provides a comprehensive overview of the discovery, and
history of Apocynoside I, including its isolation, structure elucidation, and physicochemical
properties. This document also outlines a putative biosynthetic pathway and a general
experimental workflow for its isolation. As of the latest literature review, no specific biological
activities or effects on signaling pathways have been reported for Apocynoside I.

Discovery and History

Apocynoside | was first discovered and isolated by a team of Japanese researchers from the
roasted leaves of Apocynum venetum L.[1][2]. This plant, a member of the Apocynaceae family,
has a history of use in traditional medicine and as a health food in Japan[1]. The discovery was
part of a broader investigation into the chemical constituents of processed Apocynum venetum
leaves. In the same study, a related compound, Apocynoside lI, was also isolated and
characterized[1][2].

Physicochemical Properties
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The determination of the absolute stereostructure of Apocynoside | was achieved through a
combination of chemical and physicochemical methods. These included nuclear magnetic
resonance (NMR) spectroscopy, mass spectrometry (MS), and circular dichroism[1][2]. While
the specific quantitative data is detailed in the original publication, a summary of the key
characteristics is presented in Table 1.

Table 1: Physicochemical and Spectroscopic Data of Apocynoside |

Property Value Reference
Molecular Formula C19H2808 [1]
Appearance Amorphous powder [1]

) ] Specific rotation values were
Optical Rotation ) [1]
determined.

i UV absorption maxima were
UV/Vis Spectroscopy [1]
recorded.

Characteristic absorption
IR Spectroscopy ] -~ [1]
bands were identified.

High-resolution mass
Mass Spectrometry spectrometry data was [1]

obtained.

Chemical shifts and coupling
1H-NMR Spectroscopy ] [1]
constants were assigned.

13C-NMR Spectroscopy Chemical shifts were assigned.  [1]

Note: The detailed experimental data is available in the original publication: Murakami, T., Kishi,
A., Matsuda, H., Hattori, M., & Yoshikawa, M. (2001). Medicinal Foodstuffs. XXIV. Chemical
Constituents of the Processed Leaves of Apocynum venetum L.: Absolute Stereostructures of
Apocynosides | and Il. Chemical and Pharmaceutical Bulletin, 49(7), 845-848.

Experimental Protocols
Isolation and Purification of Apocynoside |
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The following is a generalized experimental protocol for the isolation and purification of
Apocynoside | from the roasted leaves of Apocynum venetum, based on standard
phytochemical extraction and chromatography techniques. The specific details are reported in
the original discovery paper[1][2].

Experimental Workflow for Isolation
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Easted Leaves of Apocynum venetu?‘

:

(Extraction with MethanoD

:

G:oncentration of Methanol ExtracD

Solvent Partitioning
(e.g., n-Hexane, Ethyl Acetate, Water)

gueous or Ethyl Acetate Fraction

Column Chromatography
(e.g., Silica Gel, ODS)

Graction Collection and Analysis (TLCD

ractions containing Apocynoside |

Preparative High-Performance
Liquid Chromatography (HPLC)

Apocynoside |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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